Cas no 1782198-88-2 (2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid)

2-(1-Ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid is a specialized organic compound featuring an imidazole core substituted with an ethyl group at the 1-position and a 2-methylpropanoic acid moiety at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The ethyl group enhances solubility and stability, while the carboxylic acid functionality allows for further derivatization. Its rigid imidazole ring contributes to strong binding interactions in biological systems, suggesting potential applications in drug discovery. The compound’s well-defined stereochemistry and purity ensure reproducibility in research and industrial processes. Suitable for use as an intermediate, it offers a balance of reactivity and stability for advanced synthetic applications.
2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid structure
1782198-88-2 structure
Product Name:2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid
CAS No:1782198-88-2
MF:C9H14N2O2
MW:182.219662189484
CID:6192809
PubChem ID:82407752
Update Time:2025-06-11

2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid
    • EN300-1770671
    • 1782198-88-2
    • Inchi: 1S/C9H14N2O2/c1-4-11-6-10-5-7(11)9(2,3)8(12)13/h5-6H,4H2,1-3H3,(H,12,13)
    • InChI Key: CFLGVAALTBARII-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)C1=CN=CN1CC)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid (CAS: 1782198-88-2): A Comprehensive Research Brief

The compound 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid (CAS: 1782198-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

One of the key areas of interest in recent studies has been the synthesis and optimization of 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that achieved a high yield of over 85%, with excellent purity suitable for preclinical studies. This advancement is expected to facilitate more extensive research into the compound's biological activities.

Pharmacological investigations have revealed that 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid exhibits notable anti-inflammatory properties. In vitro studies using human macrophage cells showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 at micromolar concentrations. These findings, reported in the European Journal of Pharmacology (2024), suggest potential applications in treating inflammatory disorders. The compound's mechanism of action appears to involve modulation of the NF-κB signaling pathway, though further studies are needed to fully elucidate its molecular targets.

Another promising area of research involves the compound's potential as an anticancer agent. Preliminary studies conducted at the National Cancer Institute (2024) demonstrated that 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound showed an interesting dual mechanism, inducing both apoptosis and autophagy in cancer cells while showing minimal toxicity to normal cells. These findings warrant further investigation into its potential as a novel chemotherapeutic agent.

The pharmacokinetic profile of 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid has also been a subject of recent research. A study published in Drug Metabolism and Disposition (2023) reported favorable oral bioavailability and metabolic stability in rodent models. The compound demonstrated a half-life of approximately 6 hours and showed good tissue distribution, particularly in organs affected by inflammatory conditions. These characteristics make it a promising candidate for further drug development.

Despite these promising findings, challenges remain in the development of 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid as a therapeutic agent. Current research is focusing on improving its solubility and reducing potential off-target effects. Several research groups are working on structural analogs and prodrug approaches to enhance its pharmacological properties. The compound's unique chemical structure provides ample opportunities for medicinal chemistry optimization, which is expected to be a major focus of research in the coming years.

In conclusion, 2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropanoic acid (CAS: 1782198-88-2) represents an exciting area of research in chemical biology and pharmaceutical science. Its demonstrated biological activities, coupled with recent advances in its synthesis and characterization, position it as a promising candidate for further drug development. As research continues to uncover its full therapeutic potential, this compound may contribute significantly to the development of novel treatments for inflammatory diseases and cancer. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological profile for clinical applications.

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